Cas no 1267945-58-3 ({1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1267945-58-3
• MF: C₁₂H₁₅FN₄O
• MW: 250.272105455399
• CID: 5822838
• PubChem ID: 82203983
• Update Time: 2025-06-20

{1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine
• 1267945-58-3
• EN300-1610404
• {1-[(2-fluorophenyl)methyl]-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C12H15FN4O/c1-18-8-12-11(6-14)15-16-17(12)7-9-4-2-3-5-10(9)13/h2-5H,6-8,14H2,1H3
• InChI Key： LZJGNDRHBXHKKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(COC)=C(CN)N=N1

Computed Properties

• Exact Mass: 250.12298928g/mol
• Monoisotopic Mass: 250.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Additional information on {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine

Introduction to {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267945-58-3)

{1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1267945-58-3, belongs to a class of molecules known for their triazole core, which is a common motif in drug discovery. The presence of a 2-fluorophenyl group and a methoxymethyl substituent adds to its complexity and may contribute to its distinct pharmacological properties.

The chemical structure of {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine consists of a triazole ring connected to an amine group through a methylene bridge. The triazole ring itself is a heterocyclic aromatic compound that has been extensively studied for its antimicrobial and antifungal properties. The incorporation of the 2-fluorophenyl moiety into the molecule suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.

The methoxymethyl group in the molecule may serve as a protective group or may influence the solubility and metabolic stability of the compound. Such modifications are often employed in medicinal chemistry to optimize drug-like properties. The combination of these structural elements makes {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. The fluorine atom in the 2-fluorophenyl group can significantly influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles. This has led to the exploration of fluorinated compounds in various therapeutic areas, including oncology, inflammation, and infectious diseases.

The triazole core of {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine has been studied for its ability to inhibit certain enzymes and receptors involved in disease pathways. For instance, triazole derivatives have shown promise in targeting fungal infections by inhibiting ergosterol biosynthesis. Additionally, some triazole compounds have demonstrated anti-inflammatory and anti-cancer activities by modulating key signaling pathways.

The use of computational methods and high-throughput screening has accelerated the discovery of novel compounds like {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine. These approaches allow researchers to rapidly assess the potential biological activity of molecules based on their structural features. The integration of machine learning algorithms into drug discovery has further enhanced the efficiency of identifying promising candidates for further development.

Current research in medicinal chemistry focuses on developing molecules with improved selectivity and reduced side effects. The structural complexity of {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine makes it an intriguing candidate for such studies. By leveraging advanced synthetic techniques and biophysical methods, researchers can fine-tune the properties of this compound to enhance its therapeutic potential.

The synthesis of {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine involves multiple steps that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the attachment of the amine group can be achieved through nucleophilic substitution or other coupling reactions. The presence of sensitive functional groups such as fluorine and ether moieties necessitates careful optimization to ensure high yields and purity.

In conclusion, {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267945-58-3) is a structurally complex compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies.